Cas no 32392-63-5 ( )
structure
Product Name:
CAS No:32392-63-5
MF:C13H17NO4
MW:251.278383970261
CID:916891
PubChem ID:315869
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- NSC241989
- NSC-241989
- DTXSID50311375
- 32392-63-5
-
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- Inchi： 1S/C13H17NO4/c1-2-8(13(17)18)14-11(15)9-6-3-4-7(5-6)10(9)12(14)16/h6-10H,2-5H2,1H3,(H,17,18)
- InChI Key： VMUKAGNDJHKTFP-UHFFFAOYSA-N
- SMILES： O=C1C2C(C(N1C(C(=O)O)CC)=O)C1CCC2C1
Computed Properties
- Exact Mass: 251.11581
- Monoisotopic Mass: 251.11575802g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 405
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 74.7Ų
Experimental Properties
- PSA: 74.68
Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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